molecular formula C14H22N4O B7633422 4-(3,6-Dimethylpyrazin-2-yl)-1-(2-methylpropyl)piperazin-2-one

4-(3,6-Dimethylpyrazin-2-yl)-1-(2-methylpropyl)piperazin-2-one

Cat. No. B7633422
M. Wt: 262.35 g/mol
InChI Key: SJHDVHDSZBRFIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,6-Dimethylpyrazin-2-yl)-1-(2-methylpropyl)piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMPP and has a unique structure that makes it an interesting molecule for further investigation.

Mechanism of Action

The mechanism of action of DMPP involves its interaction with various enzymes and receptors in the body. DMPP has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. DMPP has also been shown to interact with certain receptors such as the dopamine D2 receptor, which is involved in the regulation of dopamine levels in the brain.
Biochemical and physiological effects:
DMPP has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that DMPP inhibits the growth of cancer cells and induces apoptosis (programmed cell death) in these cells. DMPP has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, DMPP has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using DMPP in lab experiments include its unique structure, which makes it an interesting molecule for further investigation, and its potential applications in various fields. However, the limitations of using DMPP in lab experiments include its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of DMPP. One area of research is the development of DMPP-based drugs for the treatment of various diseases. Another area of research is the synthesis of novel materials using DMPP as a building block. Additionally, further studies are needed to fully understand the mechanism of action of DMPP and its potential applications in various fields.
In conclusion, 4-(3,6-Dimethylpyrazin-2-yl)-1-(2-methylpropyl)piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of DMPP involves the reaction of 2-methylpropylamine with 3,6-dimethylpyrazine-2-carboxylic acid. DMPP has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. The mechanism of action of DMPP involves its interaction with various enzymes and receptors in the body. DMPP has been shown to have various biochemical and physiological effects on the body. The advantages of using DMPP in lab experiments include its unique structure, which makes it an interesting molecule for further investigation, and its potential applications in various fields. However, the limitations of using DMPP in lab experiments include its toxicity and potential side effects, which may limit its use in certain experiments. There are several future directions for the study of DMPP, including the development of DMPP-based drugs, the synthesis of novel materials, and further studies to fully understand the mechanism of action of DMPP.

Synthesis Methods

The synthesis of DMPP involves the reaction of 2-methylpropylamine with 3,6-dimethylpyrazine-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure DMPP.

Scientific Research Applications

DMPP has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DMPP has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, DMPP has been used as a tool to study the mechanism of action of various enzymes and receptors. In materials science, DMPP has been used as a building block for the synthesis of novel materials with unique properties.

properties

IUPAC Name

4-(3,6-dimethylpyrazin-2-yl)-1-(2-methylpropyl)piperazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H22N4O/c1-10(2)8-17-5-6-18(9-13(17)19)14-12(4)15-7-11(3)16-14/h7,10H,5-6,8-9H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJHDVHDSZBRFIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C(=N1)N2CCN(C(=O)C2)CC(C)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3,6-Dimethylpyrazin-2-yl)-1-(2-methylpropyl)piperazin-2-one

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